2-Methoxypyrazolo[1,5-a]pyridin-3-amine

• CAS RN: 136548-56-6
• Molecular Formula: C8H9N3O
• Molecular Weight: 163.18 g/mol
• IUPAC Name: 2-methoxypyrazolo[1,5-a]pyridin-3-amine
• InChI: InChI=1S/C8H9N3O/c1-12-8-7(9)6-4-2-3-5-11(6)10-8/h2-5H,9H2,1H3
• InChI Key: KDBQTUWPGHGAJO-UHFFFAOYSA-N
• SMILES: COC1=NN2C=CC=CC2=C1N
• synonyms: Pyrazolo[1,5-a]pyridin-3-amine, 2-methoxy-

Description

2-Methoxypyrazolo[1,5-a]pyridin-3-amine is a heterocyclic compound with potential therapeutic applications. It belongs to the class of pyrazolopyridine derivatives and has been studied extensively for its pharmacological effects. This compound has shown promise in treating various diseases, including cancer, inflammation, and neurological disorders.

Mechanism of Action

The mechanism of action of 2-Methoxypyrazolo[1,5-a]pyridin-3-amine involves the inhibition of various enzymes and receptors. The compound has been found to inhibit the activity of phosphodiesterase (PDE) enzymes, which are involved in the regulation of various cellular processes. It also inhibits the activity of certain receptors, such as adenosine receptors, which are involved in the modulation of the immune system and inflammation. The compound has also been found to modulate the activity of certain ion channels, which are involved in the regulation of neuronal function.
Biochemical and Physiological Effects:
2-Methoxypyrazolo[1,5-a]pyridin-3-amine has been found to have various biochemical and physiological effects. The compound has been shown to inhibit the proliferation of cancer cells and induce apoptosis. It also has anti-inflammatory effects and has been found to reduce the production of pro-inflammatory cytokines. The compound has also been found to improve cognitive function and memory retention.

Advantages and Limitations for Lab Experiments

The advantages of using 2-Methoxypyrazolo[1,5-a]pyridin-3-amine in lab experiments include its potent pharmacological effects, its ability to inhibit multiple targets, and its potential therapeutic applications. However, the compound has limited solubility in water, which can make it difficult to use in certain experiments. It also has a short half-life, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for the study of 2-Methoxypyrazolo[1,5-a]pyridin-3-amine. One direction is the development of more potent analogs of the compound, which can improve its pharmacological effects. Another direction is the investigation of the compound's potential in treating other diseases, such as cardiovascular disease and metabolic disorders. The compound's mechanism of action can also be further elucidated to better understand its effects on cellular processes. Lastly, the compound's pharmacokinetics can be optimized to improve its bioavailability and effectiveness in vivo.
In conclusion, 2-Methoxypyrazolo[1,5-a]pyridin-3-amine is a promising compound with potential therapeutic applications. Its potent pharmacological effects and ability to inhibit multiple targets make it an attractive candidate for drug development. However, further research is needed to fully understand its mechanism of action and optimize its pharmacokinetics.

Synthesis Methods

The synthesis of 2-Methoxypyrazolo[1,5-a]pyridin-3-amine involves the reaction of 2-aminopyridine with 2-bromo-5-methoxypyrazine in the presence of a palladium catalyst. The reaction proceeds under mild conditions and yields the desired compound in good yield. This method has been optimized for large-scale production and is suitable for industrial applications.

Scientific Research Applications

2-Methoxypyrazolo[1,5-a]pyridin-3-amine has been extensively studied for its pharmacological effects. It has shown potential in treating various diseases, including cancer, inflammation, and neurological disorders. The compound has been found to inhibit the activity of certain enzymes and receptors, which are involved in the progression of these diseases. It has also been shown to modulate the immune system and improve cognitive function.